Cas no 78916-25-3 ([(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propan-2-yl carbonate)

[(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propan-2-yl carbonate structure
78916-25-3 structure
Product Name:[(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propan-2-yl carbonate
CAS No:78916-25-3
MF:C31H52O3
MW:472.742790222168
MDL:MFCD00059507
CID:553666
PubChem ID:87565799
Update Time:2025-04-19

[(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propan-2-yl carbonate Chemical and Physical Properties

Names and Identifiers

    • Cholest-5-en-3-ol (3b)-, 1-methylethyl carbonate (9CI)
    • [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propan-2-yl carbonate
    • CHOLESTEROL ISOPROPYL CARBONATE
    • Isopropyl Carbonic Acid Cholesterol Ester
    • [(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,
    • AKOS015840271
    • SCHEMBL19460571
    • CHOLESTEROLISOPROPYLCARBONATE
    • DTXSID20659872
    • F87436
    • MFCD00059507
    • (3beta)-Cholest-5-en-3-yl propan-2-yl carbonate
    • CS-0183056
    • 78916-25-3
    • DB-264638
    • (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL ISOPROPYL CARBONATE
    • DFGCTZUMTALIQV-GTPODGLVSA-N
    • [(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propan-2-yl carbonate
    • MDL: MFCD00059507
    • Inchi: 1S/C31H52O3/c1-20(2)9-8-10-22(5)26-13-14-27-25-12-11-23-19-24(34-29(32)33-21(3)4)15-17-30(23,6)28(25)16-18-31(26,27)7/h11,20-22,24-28H,8-10,12-19H2,1-7H3/t22-,24+,25+,26-,27+,28+,30+,31-/m1/s1
    • InChI Key: DFGCTZUMTALIQV-GTPODGLVSA-N
    • SMILES: O(C(=O)OC(C)C)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 472.39200
  • Monoisotopic Mass: 472.39164552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 754
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10.3

Experimental Properties

  • Color/Form:
  • Density: 1.0±0.1 g/cm3
  • Melting Point: 109 °C
  • Boiling Point: 546.9±20.0 °C at 760 mmHg
  • Flash Point: 139.8±15.9 °C
  • Refractive Index: -27 ° (C=5, THF)
  • PSA: 35.53000
  • LogP: 8.95800
  • Solubility:
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

[(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propan-2-yl carbonate Security Information

[(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propan-2-yl carbonate Pricemore >>

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